MFCD18317745

• IUPAC Name: 2-methoxy-5-(2,4,6-trifluorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8F3NO3/c1-20-12-8(13(18)19)2-6(5-17-12)11-9(15)3-7(14)4-10(11)16/h2-5H,1H3,(H,18,19)
• InChI Key: WGTRENWMFUECJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=C(C=C(C=C2F)F)F)C(=O)O
• Molecular Formula: C13H8F3NO3
• DSSTOX Substance ID: DTXSID60687735
• Molecular Weight: 283.20 g/mol
• CAS No.: 1261922-61-5

Description

MFCD18317745 is a chemical compound cataloged under the MDL number system, commonly used in pharmaceutical and materials science research. Based on analogous compounds (e.g., CAS 918538-05-3 and CAS 1761-61-1), this compound may exhibit properties such as moderate solubility in organic solvents, reactivity in cross-coupling reactions, and applications in drug discovery or agrochemical synthesis .

Preparation Methods

The synthesis of MFCD18317745 involves several routes and reaction conditions. One common method includes the use of specific reagents under controlled conditions to achieve the desired product. Industrial production methods often involve large-scale synthesis using optimized reaction parameters to ensure high yield and purity. Detailed information on the exact synthetic routes and conditions can be found in specialized chemical literature .

Chemical Reactions Analysis

MFCD18317745 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction reactions .

Scientific Research Applications

MFCD18317745 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it has potential therapeutic applications, although further research is needed to fully understand its efficacy and safety. Industrial applications include its use in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of MFCD18317745 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. Detailed studies on its mechanism of action can provide insights into how it exerts its effects at the molecular level .

Comparison with Similar Compounds

Key Observations :

• Structural Similarities : Both this compound and CAS 918538-05-3 are chlorinated nitrogen-rich heterocycles, likely influencing their reactivity in nucleophilic substitution reactions .
• Solubility Differences : CAS 1761-61-1 exhibits higher aqueous solubility due to its carboxylic acid group, whereas this compound and CAS 918538-05-3 are more lipophilic, favoring organic solvents .

Key Observations :

• Catalyst Efficiency : CAS 1761-61-1 achieves near-quantitative yield using recyclable A-FGO catalysts, highlighting advancements in green chemistry .
• Reaction Complexity : this compound and CAS 918538-05-3 require multi-step syntheses with stringent temperature control, increasing production costs .